Cas no 220698-24-8 (Trichilinin D)

• Product Name: Trichilinin D
• CAS No: 220698-24-8
• Molecular Formula: C₃₇H₄₄O₈
• Molecular Weight: 616.740471839905
• CID: 289537
• PubChem ID: 21581581

Trichilinin D Properties

Names and Identifiers

• 24-Norchola-5,14,20,22-tetraeno[6,5,4-bc]furan-1,3,7,12-tetrol,21,23-epoxy-4,5,5',6-tetrahydro-4,8-dimethyl-, 12-acetate1-[(2E)-3-phenyl-2-propenoate], (1a,3a,4b,5a,6b,7a,12a,13a,17a)- (9CI)
• (+)-TrichilininD
• Trichilinin D
• [(1R,2R,4S,5S,6S,10R,11S,12R,15R,16R,18S,19R)-4-Acetyloxy-6-(furan-3-yl)-11,16-dihydroxy-1,5,10,15-t
• B0005-465796
• 220698-24-8
• [(1R,2R,4S,5S,6S,10R,11S,12R,15R,16R,18S,19R)-4-Acetyloxy-6-(furan-3-yl)-11,16-dihydroxy-1,5,10,15-tetramethyl-13-oxapentacyclo[10.6.1.02,10.05,9.015,19]nonadec-8-en-18-yl] (E)-3-phenylprop-2-enoate

• InChIKey： RTIJWSVGYWRMRS-GEBDEUFFSA-N
• Inchi： 1S/C37H44O8/c1-21(38)44-28-17-26-36(4,25-13-12-24(35(25,28)3)23-15-16-42-19-23)33(41)31-32-34(2,20-43-31)27(39)18-29(37(26,32)5)45-30(40)14-11-22-9-7-6-8-10-22/h6-11,13-16,19,24,26-29,31-33,39,41H,12,17-18,20H2,1-5H3/b14-11+/t24-,26-,27+,28-,29-,31+,32-,33+,34+,35-,36-,37-/m0/s1
• SMILES： O1C[C@]2(C)[C@@H](C[C@@H]([C@]3(C)[C@H]4C[C@@H]([C@@]5(C)[C@H](C6=COC=C6)CC=C5[C@]4(C)[C@@H]([C@H]1[C@H]32)O)OC(C)=O)OC(/C=C/C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 616.304
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 616.304
• Heavy Atom Count: 45
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 115
• Molecular Weight: 616.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids